1-(4-hydroxyphenyl)cyclohexane-1-carbonitrile
Description
“1-(4-hydroxyphenyl)cyclohexane-1-carbonitrile” is a chemical compound with the CAS Number: 868849-59-6 . It has a molecular weight of 201.27 . The IUPAC name for this compound is 1-(4-hydroxyphenyl)cyclohexane-1-carbonitrile .
Molecular Structure Analysis
The InChI code for “1-(4-hydroxyphenyl)cyclohexane-1-carbonitrile” is 1S/C13H15NO/c14-10-13(8-2-1-3-9-13)11-4-6-12(15)7-5-11/h4-7,15H,1-3,8-9H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-hydroxyphenyl)cyclohexane-1-carbonitrile involves the reaction of 4-hydroxybenzaldehyde with cyclohexanone to form 4-(cyclohexylideneamino)phenol, which is then reacted with potassium cyanide to form the desired product.", "Starting Materials": [ "4-hydroxybenzaldehyde", "cyclohexanone", "potassium cyanide" ], "Reaction": [ "Step 1: 4-hydroxybenzaldehyde is reacted with cyclohexanone in the presence of a base catalyst to form 4-(cyclohexylideneamino)phenol.", "Step 2: 4-(cyclohexylideneamino)phenol is then reacted with potassium cyanide in the presence of a solvent to form 1-(4-hydroxyphenyl)cyclohexane-1-carbonitrile.", "Step 3: The product is purified through recrystallization or column chromatography." ] } | |
CAS RN |
868849-59-6 |
Product Name |
1-(4-hydroxyphenyl)cyclohexane-1-carbonitrile |
Molecular Formula |
C13H15NO |
Molecular Weight |
201.3 |
Purity |
95 |
Origin of Product |
United States |
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